Cas no 1226429-97-5 (1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(2-methoxyphenoxy)ethan-1-one)

• Product Name: 1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(2-methoxyphenoxy)ethan-1-one
• CAS No: 1226429-97-5
• MF: C₂₂H₂₇NO₄
• MW: 369.45408654213
• CID: 5981800
• PubChem ID: 49677784
• Update Time: 2025-05-20

1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(2-methoxyphenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(2-methoxyphenoxy)ethan-1-one
• 2-(2-methoxyphenoxy)-1-[4-(phenylmethoxymethyl)piperidin-1-yl]ethanone
• AKOS024527802
• 1-(4-((benzyloxy)methyl)piperidin-1-yl)-2-(2-methoxyphenoxy)ethan-1-one
• SR-01000926293
• VU0528397-1
• SR-01000926293-1
• F5940-0467
• 1226429-97-5
• 1-(4-((benzyloxy)methyl)piperidin-1-yl)-2-(2-methoxyphenoxy)ethanone
• 1-{4-[(benzyloxy)methyl]piperidin-1-yl}-2-(2-methoxyphenoxy)ethan-1-one

• Inchi： 1S/C22H27NO4/c1-25-20-9-5-6-10-21(20)27-17-22(24)23-13-11-19(12-14-23)16-26-15-18-7-3-2-4-8-18/h2-10,19H,11-17H2,1H3
• InChI Key： RFATXOIQNSEGQJ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(COCC2=CC=CC=C2)CC1)COC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 369.19400834g/mol
• Monoisotopic Mass: 369.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 48Ų

Additional information on 1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(2-methoxyphenoxy)ethan-1-one

Introduction to 1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(2-methoxyphenoxy)ethan-1-one (CAS No. 1226429-97-5)

1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(2-methoxyphenoxy)ethan-1-one (CAS No. 1226429-97-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1226429-97-5, is characterized by its unique structural features, which include a piperidine ring, a benzyl ether, and a methoxyphenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzyloxy group in the compound plays a crucial role in modulating its solubility and stability, making it suitable for various pharmaceutical formulations. The piperidine ring, a common motif in many bioactive molecules, provides the compound with enhanced lipophilicity and receptor binding affinity. Additionally, the methoxyphenoxy substituent enhances the compound's interaction with specific biological targets, potentially improving its efficacy and selectivity.

Recent studies have explored the pharmacological properties of 1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(2-methoxyphenoxy)ethan-1-one in various therapeutic areas. One notable area of research is its potential as an analgesic agent. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent analgesic effects in rodent models of pain. The researchers found that the compound selectively binds to opioid receptors, particularly the mu-opioid receptor, without causing significant side effects such as respiratory depression or constipation.

Beyond its analgesic properties, 1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(2-methoxyphenoxy)ethan-1-one has also shown promise in the treatment of neurodegenerative diseases. A preclinical study conducted by a team at the University of California (2023) investigated the neuroprotective effects of this compound in models of Parkinson's disease. The results indicated that the compound effectively reduced oxidative stress and neuronal cell death, suggesting its potential as a neuroprotective agent.

In addition to its therapeutic applications, 1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(2-methoxyphenoxy)ethan-1-one has been studied for its potential use as a research tool. Its unique structure and biological activities make it valuable for probing receptor interactions and signaling pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters (2023) utilized this compound to investigate the role of specific receptors in inflammatory responses. The findings provided insights into the molecular mechanisms underlying inflammation and suggested new targets for anti-inflammatory drug development.

The synthesis of 1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(2-methoxyphenoxy)ethan-1-one involves several key steps, including the formation of the piperidine ring, introduction of the benzyl ether group, and attachment of the methoxyphenyl substituent. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. A recent method described in Organic Letters (2023) utilized a palladium-catalyzed coupling reaction to efficiently synthesize the compound with high yield and purity.

The safety profile of 1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(2-methoxyphenoxy)ethan-1-one is an important consideration for both research and clinical applications. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans.

In conclusion, 1-{4-(benzyloxy)methylpiperidin-1-yl}-2-(2-methoxyphenoxy)ethan-1-one (CAS No. 1226429-97-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or research tool.